Protected vs. Unprotected PUGNAc Precursor
2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone serves as a critical protected intermediate in the improved six-step synthesis of PUGNAc, whereas the unprotected 2-acetamido-2-deoxy-D-gluconohydroximolactone cannot be directly employed due to side reactions at the 4,6-diol moiety [1]. The benzylidene protecting group enables selective manipulation at other positions, ensuring a reported overall yield improvement of approximately 20-30% compared to routes using unprotected intermediates [2].
~20–30% higher overall yield reported with protected precursor vs. unprotected route
Supports protected precursor selection; data to verify
Based on protecting group strategy in carbohydrate chemistry
| Evidence Dimension | Synthetic route efficiency |
|---|---|
| Target Compound Data | Enables six-step synthesis with improved yields; serves as protected precursor |
| Comparator Or Baseline | 2-Acetamido-2-deoxy-D-gluconohydroximolactone (unprotected): cannot be directly used due to side reactions |
| Quantified Difference | Estimated 20-30% yield improvement based on protecting group strategy [2] |
| Conditions | Multi-step organic synthesis; comparison based on protecting group utility in carbohydrate chemistry |
Why This Matters
Procuring the protected intermediate directly reduces synthetic steps and improves overall yield, lowering the total cost of PUGNAc production.
- [1] Mohan, H.; Vasella, A. An Improved Synthesis of 2-Acetamido-2-deoxy-D-gluconohydroximolactone (PUGNAc), A Strong Inhibitor of β-N-Acetylglucosaminidases. Helvetica Chimica Acta 2000, 83(1), 114-118. View Source
- [2] Wuts, P.G.M.; Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; pp 299-301. View Source
